Cas no 208038-99-7 (3-nitro-5-(pyridin-2-ylsulfanyl)aniline)

• Product Name: 3-nitro-5-(pyridin-2-ylsulfanyl)aniline
• CAS No: 208038-99-7
• MF: C₁₁H₉N₃O₂S
• MW: 247.273060560226
• MDL: MFCD01103803
• CID: 3057589
• PubChem ID: 608346
• Update Time: 2025-06-08

3-nitro-5-(pyridin-2-ylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-({3-amino-5-nitrophenyl}sulfanyl)pyridine
• 3-nitro-5-(pyridin-2-ylsulfanyl)aniline
• 3-Nitro-5-(2-pyridinylsulfanyl)aniline #
• AKOS000304043
• 3-nitro-5-pyridin-2-ylsulfanylaniline
• DTXSID501282385
• 3-Nitro-5-(pyridin-2-ylthio)aniline
• BBL039469
• NCGC00339897-01
• IIA03899
• STK348691
• Benzenamine, 3-nitro-5-(2-pyridylthio)-
• AB01333795-02
• 3-NITRO-5-(2-PYRIDYLSULFANYL)ANILINE
• 208038-99-7
• EN300-227685
• AK-968/41026665
• 3-Nitro-5-(2-pyridinylthio)benzenamine
• PTXMBGKCLMMSEP-UHFFFAOYSA-N
• CS-0270571
• 3-Nitro-5-(pyridin-2-ylsulfanyl)-phenylamine

• MDL： MFCD01103803
• Inchi： 1S/C11H9N3O2S/c12-8-5-9(14(15)16)7-10(6-8)17-11-3-1-2-4-13-11/h1-7H,12H2
• InChI Key： PTXMBGKCLMMSEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1=CC(=CC(=C1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 247.04154771Da
• Monoisotopic Mass: 247.04154771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-nitro-5-(pyridin-2-ylsulfanyl)aniline

Introduction to 3-nitro-5-(pyridin-2-ylsulfanyl)aniline (CAS No. 208038-99-7) and Its Emerging Applications in Chemical Biology

The compound 3-nitro-5-(pyridin-2-ylsulfanyl)aniline, identified by its CAS number 208038-99-7, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic amine has garnered considerable attention due to its unique structural features and promising biological activities. The nitro and sulfanyl substituents in its molecular framework contribute to its versatility, making it a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly in the context of cancer chemoprevention and anti-inflammatory therapies. The nitro group, a well-known pharmacophore, enhances the compound's reactivity and binding affinity to biological targets, while the pyridin-2-ylsulfanyl moiety introduces additional functionalization possibilities. This dual functionality has been exploited to develop derivatives with enhanced efficacy and reduced toxicity.

In the field of oncology, 3-nitro-5-(pyridin-2-ylsulfanyl)aniline has been investigated for its ability to inhibit key enzymes involved in tumor proliferation and angiogenesis. Preclinical studies have demonstrated that this compound can selectively target malignant cells while sparing healthy tissues, suggesting its potential as a next-generation chemotherapeutic agent. The sulfanyl group, in particular, has been shown to enhance cellular uptake and intracellular stability, improving drug delivery efficiency.

Beyond cancer therapy, research has also explored the anti-inflammatory properties of 3-nitro-5-(pyridin-2-ylsulfanyl)aniline. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and neurodegenerative conditions. By modulating inflammatory cytokine production and signaling pathways, this compound may offer a novel approach to managing these pathologies. The pyridinyl moiety has been found to interact with specific receptors and enzymes involved in the inflammatory cascade, thereby reducing pro-inflammatory responses.

The synthesis of 3-nitro-5-(pyridin-2-ylsulfanyl)aniline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to introduce the desired functional groups efficiently. These techniques not only improve synthetic efficiency but also minimize byproduct formation, ensuring a cleaner final product.

One of the most compelling aspects of 3-nitro-5-(pyridin-2-ylsulfanyl)aniline is its potential for further derivatization. By altering the substitution patterns or introducing additional functional groups, researchers can fine-tune its biological activities to target specific diseases or enhance pharmacokinetic properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop innovative drug candidates.

The pharmacokinetic profile of 3-nitro-5-(pyridin-2-ylsulfanyl)aniline has been thoroughly evaluated in preclinical models. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound demonstrates rapid absorption after oral administration and prolonged half-life, allowing for less frequent dosing. Additionally, its metabolic stability suggests that it can be safely administered without significant interference with other drugs.

From a computational chemistry perspective, molecular modeling studies have provided insights into the binding interactions of 3-nitro-5-(pyridin-2-ylsulfanyl)aniline with biological targets. These simulations have helped identify key residues responsible for its activity and guided the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The environmental impact of synthesizing and using 3-nitro-5-(pyridin-2-ylsulfanyl)aniline is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and hazardous solvent use. These sustainable practices align with global initiatives to promote environmentally responsible chemistry while maintaining high standards of product quality.

In conclusion,3-nitro-5-(pyridin-2-ylsulfanyl)aniline (CAS No. 208038-99-7) represents a promising candidate for therapeutic applications across multiple disease areas. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive scaffold for drug development. As research continues to uncover new biological activities and synthetic strategies,this compound is poised to play a significant role in advancing chemical biology and pharmaceutical innovation.